N'-[(2,5-dimethoxyphenyl)methylideneamino]pyridine-2-carboximidamide

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: N'-[(2,5-dimethoxyphenyl)methylideneamino]pyridine-2-carboximidamide
• InChI: InChI=1S/C15H16N4O2/c1-20-12-6-7-14(21-2)11(9-12)10-18-19-15(16)13-5-3-4-8-17-13/h3-10H,1-2H3,(H2,16,19)
• InChI Key: YYGBRKHKDDYDEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NN=C(C2=CC=CC=N2)N

Description

WAY-299801 is an antibacterial agent that has shown significant in vitro antimycobacterial activity against various strains of Mycobacterium, including clinical isolates of Mycobacterium tuberculosis . This compound was first reported in the scientific literature in 1992 .

Chemical Reactions Analysis

WAY-299801 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions the major products formed from these reactions are typically analyzed to ensure the compound’s stability and effectiveness .

Scientific Research Applications

WAY-299801 has a wide range of scientific research applications, particularly in the fields of chemistry, biology, and medicine. It is primarily used as an antibacterial agent to study its effects on different strains of Mycobacterium, including Mycobacterium tuberculosis . Additionally, it is used in various biochemical assays to understand its mechanism of action and potential therapeutic applications .

Mechanism of Action

The mechanism of action of WAY-299801 involves its interaction with specific molecular targets and pathways within bacterial cells. While the exact molecular targets are not fully elucidated, it is known to disrupt essential bacterial processes, leading to the inhibition of bacterial growth and replication .

Comparison with Similar Compounds

WAY-299801 is unique in its potent antimycobacterial activity. Similar compounds include other antibacterial agents that target Mycobacterium species, such as isoniazid, rifampicin, and ethambutol. WAY-299801 stands out due to its specific activity against clinical isolates of Mycobacterium tuberculosis .